Cas no 1178396-15-0 (1-(3,5-dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine)

• Product Name: 1-(3,5-dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine
• CAS No: 1178396-15-0
• MF: C₁₄H₁₂Cl₂FN
• MW: 284.156185150146
• CID: 6283397
• PubChem ID: 61077600
• Update Time: 2025-10-29

1-(3,5-dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine
• 1178396-15-0
• EN300-1266534

• Inchi： 1S/C14H12Cl2FN/c15-11-6-10(7-12(16)8-11)14(18)5-9-1-3-13(17)4-2-9/h1-4,6-8,14H,5,18H2
• InChI Key： HIKYBGAYURUUEZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(CC1C=CC(=CC=1)F)N)Cl

Computed Properties

• Exact Mass: 283.0330829g/mol
• Monoisotopic Mass: 283.0330829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3,5-dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine

Introduction to 1-(3,5-dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine (CAS No. 1178396-15-0)

1-(3,5-dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1178396-15-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of amine derivatives, characterized by its dual aromatic substitution patterns, which contribute to its unique chemical properties and potential biological activities. The presence of both chloro and fluoro substituents in its molecular structure imparts distinct electronic and steric effects, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 1-(3,5-dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine consists of a central ethane backbone, with an amine group (-NH₂) attached to one carbon atom. The other carbon is linked to two aromatic rings: a 3,5-dichlorophenyl ring and a 4-fluorophenyl ring. This arrangement creates a molecule with high lipophilicity and the ability to interact with various biological targets. The dichloro substitution on the phenyl ring enhances electron-withdrawing effects, while the fluorine atom introduces metabolic stability and modulates receptor binding affinity.

In recent years, the pharmaceutical industry has shown increasing interest in designing molecules with precise structural motifs to target specific biological pathways. 1-(3,5-dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine has been explored as a potential lead compound in the development of drugs targeting neurological disorders, inflammatory conditions, and cancer. Its dual aromatic system allows for selective interactions with enzymes and receptors, making it a promising candidate for further optimization.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have leveraged its structural features to design derivatives with enhanced pharmacokinetic properties. For instance, modifications around the amine group can alter solubility and metabolic clearance rates, while changes in the aromatic rings can fine-tune binding affinities. These attributes make 1-(3,5-dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine an attractive starting point for structure-activity relationship (SAR) studies.

Recent studies have highlighted the compound's potential in modulating neurotransmitter systems. The dichloro and fluoro substituents are known to influence binding interactions with monoamine transporters and receptors, which are critical in conditions such as depression, anxiety, and Parkinson's disease. Preclinical investigations have demonstrated that derivatives of this scaffold exhibit promising effects on dopamine and serotonin pathways without significant off-target effects.

The synthesis of 1-(3,5-dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chlorine atoms at the 3 and 5 positions of the phenyl ring typically employs chlorination reagents such as phosphorus oxychloride (POCl₃), while fluorination is achieved using electrophilic fluorinating agents like Selectfluor or N-fluorobenzenesulfonimide (NFSI). The coupling of these fragments to form the ethane backbone is often accomplished through nucleophilic substitution or reductive amination techniques.

In terms of analytical characterization, 1-(3,5-dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine is typically analyzed using high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These techniques provide comprehensive information about purity, molecular weight, and structural confirmation. The compound's stability under various storage conditions is also assessed to ensure consistency in experimental applications.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo. In cell-based assays, it has shown inhibitory activity against several key enzymes implicated in disease pathogenesis. For example, it has demonstrated potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are involved in signal transduction processes within neurons.

One notable finding from recent research is the compound's ability to modulate microglial activation pathways relevant to neuroinflammatory diseases. Microglia are immune cells within the central nervous system that play a critical role in maintaining homeostasis but can contribute to neurodegenerative processes when activated improperly. Studies suggest that 1-(3,5-dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine can attenuate pro-inflammatory cytokine release from microglia without compromising their phagocytic functions.

The therapeutic potential of this compound extends beyond neurological applications. Emerging evidence indicates that it may also have utility in treating chronic inflammatory conditions by interacting with cytokine signaling networks. By targeting specific inflammatory mediators, it could offer a novel approach to managing diseases such as rheumatoid arthritis or inflammatory bowel disease.

From a drug discovery perspective, 1-(3,5-dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine exemplifies how rational molecular design can yield compounds with tailored biological activities. Its structural features provide a rich framework for further chemical exploration, enabling medicinal chemists to develop libraries of analogs with optimized properties. This approach aligns with contemporary drug discovery trends that emphasize precision medicine and targeted therapies.

The future direction of research on this compound includes exploring its mechanism of action in greater detail and conducting larger-scale preclinical studies to evaluate its safety and efficacy profiles. Collaborative efforts between synthetic chemists and biologists will be essential to unlock its full therapeutic potential.

In conclusion,1-(3,5-dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine (CAS No. 1178396-15-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its dual aromatic substitution pattern offers versatility for medicinal optimization, making it a valuable asset in the quest for novel therapeutic agents targeting neurological disorders and chronic inflammation.